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Compound of Interest

Compound Name:
2-amino-4-methylphthalazin-

1(2H)-one

Cat. No.: B434052 Get Quote

A Technical Guide to 2-amino-4-methylphthalazin-1(2H)-one: IUPAC Nomenclature and CAS

Identification

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide addresses the chemical identity, specifically the IUPAC name and CAS

number, of the compound "2-amino-4-methylphthalazin-1(2H)-one." An extensive search of

chemical databases and scientific literature was conducted to provide accurate and verifiable

information. This document details the findings of this search and provides context for the

availability of data on this specific chemical entity.

Chemical Identification
A systematic search for "2-amino-4-methylphthalazin-1(2H)-one" was performed across

multiple chemical databases and scientific literature repositories. The objective was to

ascertain the formal IUPAC (International Union of Pure and Applied Chemistry) name and the

CAS (Chemical Abstracts Service) registry number for this specific molecule.

Search Methodology
The search strategy involved querying various forms of the chemical name, including structural

variations, to ensure comprehensive coverage. Databases such as PubChem and chemical
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supplier catalogs were consulted.

Findings on IUPAC Name and CAS Number
Despite a thorough search, a definitive IUPAC name and a specific CAS number for the exact

structure of "2-amino-4-methylphthalazin-1(2H)-one" could not be located in the public

domain resources accessed.

The search results did yield information on several structurally related phthalazinone

derivatives, highlighting the diversity of this class of compounds. These include:

4-amino-2-methyl-1-phthalazinone: This isomer, with the amino group at the 4-position, has a

registered CAS number of 40227-55-2.

2-(aminoalkyl)- and 2-(aminophenyl)-substituted phthalazinones: Various derivatives with

amino-containing substituents on the nitrogen at the 2-position have been synthesized and

characterized. For example, "2-(4-Aminophenyl)-4-methyl-2H-phthalazin-1-one" is registered

under CAS number 101101-73-9.

4-methylphthalazin-1(2H)-one: The parent structure without the 2-amino group is identified

by CAS number 5004-48-8.

The absence of a specific entry for "2-amino-4-methylphthalazin-1(2H)-one" suggests that it

may be a novel or less-studied compound. Therefore, no verified quantitative data,

experimental protocols, or established signaling pathways can be provided at this time.

Logical Relationship of Phthalazinone
Nomenclature
To aid researchers in understanding the nomenclature of this chemical family, the following

diagram illustrates the structural relationship between the requested compound and its

identified, related structures.
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Phthalazin-1(2H)-one Core

4-Methylphthalazin-1(2H)-one

CAS: 5004-48-8

  Methylation at C4

2-Amino-4-methylphthalazin-1(2H)-one

(Requested Compound - No CAS Found)

  Amination at N2

4-Amino-2-methylphthalazin-1(2H)-one

CAS: 40227-55-2

  Amination at C4, Methylation at N2

2-(Substituted-amino)-4-methylphthalazin-1(2H)-ones

(Various CAS Numbers)

  Substitution at N2
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Caption: Structural relationships of phthalazinone derivatives.

Conclusion
The requested compound, "2-amino-4-methylphthalazin-1(2H)-one," does not have a readily

identifiable IUPAC name and CAS number in the public chemical literature and databases. This

lack of fundamental identification precludes the compilation of a detailed technical guide on its

properties, experimental protocols, and biological activities. Researchers interested in this

specific molecule may need to undertake its synthesis and characterization as a novel

compound. The information on related, identified phthalazinone derivatives can serve as a

valuable reference for such endeavors.

To cite this document: BenchChem. ["2-amino-4-methylphthalazin-1(2H)-one" IUPAC name
and CAS number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b434052#2-amino-4-methylphthalazin-1-2h-one-iupac-
name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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